Cas no 80834-50-0 (6-{4-[4-(2-chlorophenyl)piperazin-1-yl]butanoyl}-3,4-dihydroquinolin-2(1H)-one hydrochloride)
![6-{4-[4-(2-chlorophenyl)piperazin-1-yl]butanoyl}-3,4-dihydroquinolin-2(1H)-one hydrochloride structure](https://www.kuujia.com/scimg/cas/80834-50-0x500.png)
80834-50-0 structure
Product name:6-{4-[4-(2-chlorophenyl)piperazin-1-yl]butanoyl}-3,4-dihydroquinolin-2(1H)-one hydrochloride
6-{4-[4-(2-chlorophenyl)piperazin-1-yl]butanoyl}-3,4-dihydroquinolin-2(1H)-one hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 6-{4-[4-(2-chlorophenyl)piperazin-1-yl]butanoyl}-3,4-dihydroquinolin-2(1H)-one hydrochloride
- 6-[4-[4-(2-chlorophenyl)piperazin-1-yl]butanoyl]-3,4-dihydro-1H-quinolin-2-one,hydrochloride
- SCHEMBL10838709
- 2(1H)-Quinolinone, 3,4-dihydro-6-(4-(4-(2-chlorophenyl)-1-piperazinyl)-1-oxobutyl)-, hydrochloride, hydrate (1:1:1)
- DTXSID60230649
- 80834-50-0
- 6-(1-Oxo-4-(4-(2-chlorophenyl)-1-piperazinyl)butyl)-3,4-dihydrocarbostyril hydrochloride H2O
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- Inchi: InChI=1S/C23H26ClN3O2.ClH/c24-19-4-1-2-5-21(19)27-14-12-26(13-15-27)11-3-6-22(28)18-7-9-20-17(16-18)8-10-23(29)25-20;/h1-2,4-5,7,9,16H,3,6,8,10-15H2,(H,25,29);1H
- InChI Key: RUCBTSMCIMWBAB-UHFFFAOYSA-N
- SMILES: C1CC(=O)NC2=C1C=C(C=C2)C(=O)CCCN3CCN(CC3)C4=CC=CC=C4Cl.Cl
Computed Properties
- Exact Mass: 447.1480325g/mol
- Monoisotopic Mass: 447.1480325g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 579
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
6-{4-[4-(2-chlorophenyl)piperazin-1-yl]butanoyl}-3,4-dihydroquinolin-2(1H)-one hydrochloride Related Literature
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Sanda Rončević,Ivan Nemet,Tea Zubin Ferri,Dubravka Matković-Čalogović RSC Adv., 2019,9, 31043-31051
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
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Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
80834-50-0 (6-{4-[4-(2-chlorophenyl)piperazin-1-yl]butanoyl}-3,4-dihydroquinolin-2(1H)-one hydrochloride) Related Products
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